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Compound of Interest

Compound Name: Vernolate

Cat. No.: B132429

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the application of vernolate for weed control in
peanut (Arachis hypogaea L.) experiments. This resource includes troubleshooting guides,
frequently asked questions (FAQSs), detailed experimental protocols, and quantitative data
summaries.

Important Note for Researchers: Vernolate is a thiocarbamate herbicide that was historically
used for weed control in peanuts. However, due to concerns regarding potential crop injury and
toxicity, its use in United States peanut production has been largely discontinued in favor of
newer, safer herbicides.[1] This guide is provided for informational and research purposes.

Frequently Asked Questions (FAQS)
Q1: What is the primary mode of action for vernolate?

Al: Vernolate is a selective, soil-incorporated herbicide.[2] It is classified as a thiocarbamate
herbicide, which functions by inhibiting lipid and protein synthesis within germinating broadleaf
and grassy weeds.[2] This disruption of essential biochemical processes ultimately prevents
weed emergence and establishment.

Q2: Which weed species is vernolate most effective against in peanuts?

A2: Vernolate is particularly effective for the control of yellow nutsedge (Cyperus esculentus L.)
and purple nutsedge (Cyperus rotundus L.).[1][3] It also provides control for many annual
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grasses and some small-seeded broadleaf weeds.[1]
Q3: What is the recommended application method for vernolate in peanut research plots?

A3: Vernolate requires soil incorporation immediately after application to prevent volatilization
and degradation from sunlight.[2] The most common method is a preplant incorporated (PPI)
application.[1] Research has also shown that a single post-plant vernolate treatment
incorporated to a depth of 1 inch can provide superior weed control compared to preplant
applications.[4]

Q4: Can vernolate be tank-mixed with other herbicides?

A4: Yes, vernolate has been effectively used in tank mixes to broaden the spectrum of weed
control. A common historical combination was with benefin (a dinitroaniline herbicide) as a
preplant incorporated treatment.[2] Such systems were shown to be effective against a dozen
troublesome weed species.[2]

Q5: Are there any rotational restrictions to consider after using vernolate?

A5: Due to its soil persistence, it is crucial to adhere to crop rotational restrictions following
vernolate application to avoid injury to subsequent sensitive crops. Always consult the product
label for specific rotational intervals, as these can vary based on factors like soil type and
environmental conditions.

Troubleshooting Guide
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Issue

Potential Cause(s)

Troubleshooting Steps

Poor Weed Control

- Improper Incorporation:
Vernolate was not incorporated
into the soil immediately or to
the correct depth after
application, leading to loss
through volatilization or
photodecomposition. - Dry Soil
Conditions: Lack of adequate
soil moisture can reduce the
herbicide's activity.[5] -
Incorrect Application Rate: The
rate used was too low for the
target weed species or soil
type. - Weed Spectrum: The
target weeds are not

susceptible to vernolate (e.g.,

- Ensure immediate and
thorough incorporation to a
depth of 2-3 inches.[6] - If
conditions are very dry,
consider a shallow
incorporation followed by
irrigation to activate the
herbicide.[5] - Calibrate
application equipment to
ensure accurate delivery of the
intended rate. - Scout fields to
correctly identify weed species
and select appropriate

herbicides or tank-mix

partners.
large-seeded broadleaf
weeds).[6]
Peanut Crop Injury (Stunting, - Improper - Utilize precision placement

Leafing Out Underground,

Improper Leaf Unfurling)

Application/Incorporation:
Incorrect placement of the
herbicide can lead to direct
contact with the peanut seed,
causing injury.[5][7] -
Excessive Application Rate:
Applying vernolate at a rate
higher than recommended for
the specific soil type can lead
to phytotoxicity. - Cool, Wet
Soil Conditions: These
conditions can slow peanut
growth and increase the
potential for herbicide injury.[7]
- Peanut Variety Susceptibility:

Some peanut varieties may

techniques, such as injectors
or covered sweeps, to
minimize contact with the
seed.[5] - Adjust application
rates based on solil texture;
lighter, sandy soils often
require lower rates. - Avoid
application when cool and wet
conditions are anticipated
immediately after planting. - If
available, select peanut
varieties with known tolerance

to thiocarbamate herbicides.
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exhibit greater sensitivity to

vernolate.

Inconsistent Performance
Across a Field

- Variable Soil Texture:

- Map soil types within the

Different soil types within the

same field can affect

vernolate's efficacy and

potential for crop injury. -

Uneven Application or

Incorporation: Improper

experimental area and
consider variable rate
applications if feasible. -

Ensure application and

incorporation equipment is

properly calibrated and

equipment setup or operation

can lead to streaks of poor

operated to provide uniform

coverage.

weed control or crop damage.

Data Presentation

Table 1: Vernolate Application Rates and Incorporation Methods

Application Incorporation Lo
Rate (Ib/A) . Key Findings Reference(s)
Method Depth (inches)
Less effective
Single Preplant than a single
2.5 lor3 [4]
Incorporated post-plant
application.
Superior weed
Single Post-plant control compared
25 1 . [4]
Incorporated to single preplant
treatments.
Optimum
Multiple Post- treatment
plant evaluated,
Incorporated (O, 2.5 (total) 1 providing 53 [4]

7, and 14 days
after planting)

days of control
and increased

peanut safety.
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Table 2: Efficacy of Vernolate on Key Weed Species in Peanuts

Common

Weed Species Efficacy Notes Reference(s)
Name
Cyperus Applied preplant
P Yellow Nutsedge  Effective ] PP prep [1][3]
esculentus incorporated.
Cyperus Applied preplant
P Purple Nutsedge  Effective ) PP prep [11[3]
rotundus incorporated.
Various Annual e.g., Crabgrass, Soil incorporation
Control ) [2]
Grasses Goosegrass iS necessary.
_ Efficacy can be
Various Small- ) )
e.g., Pigweed, influenced by
Seeded Control ) [2]
Purslane environmental
Broadleaf Weeds -
conditions.
Tank mixing with
Large-Seeded e.g., Cocklebur, ) other herbicides
Ineffective ) [6]
Broadleaf Weeds  Sunflower is necessary for
control.

Experimental Protocols

Protocol: Evaluating the Efficacy of Preplant Incorporated (PPI) Vernolate Application
o Experimental Design:
o Utilize a randomized complete block design with a minimum of four replications.

o Include an untreated control plot and plots for each vernolate application rate being
tested.

o Plot size should be adequate for representative weed populations and to allow for
mechanical incorporation (e.g., 10 ft x 30 ft).

» Site Preparation:
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o Select a field with a known history of target weed species (e.g., yellow or purple
nutsedge).

o Perform conventional tillage to prepare a uniform seedbed.

o Collect soil samples for analysis of texture, organic matter content, and pH.

Herbicide Application:

o Calibrate a sprayer to deliver the desired volume (e.g., 20 gallons per acre).

o Apply vernolate at the predetermined rates to the soil surface of the designated plots.
Incorporation:

o Immediately following application, incorporate the vernolate into the top 2-3 inches of soil.

o Use a tandem disc harrow or a power-driven tiller, making two passes in different
directions to ensure thorough mixing.

Planting:
o Plant peanuts at the desired seeding rate and depth, ensuring good seed-to-soil contact.
Data Collection:

o Weed Control Ratings: At 14, 28, and 56 days after treatment (DAT), visually assess weed
control for each target species on a scale of 0% (no control) to 100% (complete control)
relative to the untreated plots.

o Crop Injury Ratings: At 14 and 28 DAT, visually assess peanut injury on a scale of 0% (no
injury) to 100% (crop death). Note specific symptoms such as stunting or discoloration.

o Weed Density and Biomass: At 56 DAT, count the number of individual weeds of each
target species within a randomly placed quadrat (e.g., 1m?) in each plot. Harvest the
above-ground portions of these weeds, dry them in an oven at 60°C to a constant weight,
and record the dry biomass.
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o Peanut Yield: At the end of the growing season, harvest the peanuts from the center rows
of each plot, and determine the final pod yield, adjusting for moisture content.

o Data Analysis:
o Analyze the collected data using analysis of variance (ANOVA).

o If significant treatment effects are observed, perform a means separation test (e.g.,
Tukey's HSD) to compare individual treatments.

Mandatory Visualizations
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Caption: Workflow for a field experiment evaluating vernolate efficacy.
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Were soil moisture levels
adequate after application?

No

No Yes

Potential Solutions
Action: Apply irrigation after Action: Re-evaluate herbicide choice Action: Improve incorporation
application in dry conditions. for the target weed spectrum. technique in future experiments.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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